Cas no 2171874-23-8 (2-3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)cyclobutylacetic acid)

• Product Name: 2-3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)cyclobutylacetic acid
• CAS No: 2171874-23-8
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6512538
• PubChem ID: 165579181
• Update Time: 2025-06-29

2-3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)cyclobutylacetic acid
• 2-[3-({[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}methyl)cyclobutyl]acetic acid
• EN300-1578033
• 2649083-54-3
• EN300-1578034
• EN300-1578032
• 2-[3-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}methyl)cyclobutyl]acetic acid
• 2171874-23-8
• 2-[3-({[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}methyl)cyclobutyl]acetic acid
• 2649014-18-4

• Inchi： 1S/C27H30N2O5/c30-25(31)11-16-9-17(10-16)14-28-26(32)18-12-19(13-18)29-27(33)34-15-24-22-7-3-1-5-20(22)21-6-2-4-8-23(21)24/h1-8,16-19,24H,9-15H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： XACGHYGTFNNVMV-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC1CC(CC(=O)O)C1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)cyclobutylacetic acid

Introduction to 2-3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)cyclobutylacetic Acid (CAS No. 2171874-23-8)

2-3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)cyclobutylacetic acid, with the CAS number 2171874-23-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes multiple functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a fluoren-9-ylmethoxycarbonyl moiety and a cyclobutylformamido group makes this molecule particularly intriguing for researchers exploring novel therapeutic agents.

The structural complexity of 2-3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)cyclobutylacetic acid suggests that it may exhibit a wide range of biological activities. In recent years, there has been growing interest in the development of molecules that can interact with biological targets in unique ways, potentially leading to the discovery of new drugs with improved efficacy and reduced side effects. The cyclobutyl moiety, in particular, is known for its ability to enhance the binding affinity of molecules to their targets, making it a valuable component in drug design.

One of the most exciting aspects of this compound is its potential application in the treatment of various diseases. Current research indicates that molecules containing the fluoren scaffold may have anti-inflammatory, anti-cancer, and anti-viral properties. The methoxycarbonyl group further enhances the compound's potential by providing a site for further functionalization, allowing researchers to tailor its properties for specific therapeutic applications. The combination of these features makes 2-3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)cyclobutylacetic acid a promising candidate for further investigation.

In the realm of drug discovery, the development of novel synthetic methodologies is crucial for the efficient production of complex molecules like 2-3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)cyclobutylacetic acid. Recent advancements in organic synthesis have enabled the construction of such intricate structures with greater precision and efficiency. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have been particularly useful in assembling the various fragments that make up this compound. These methods not only improve yield but also reduce the number of synthetic steps required, making the process more cost-effective and environmentally friendly.

The pharmacological evaluation of 2-3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)cyclobutylacetic acid is currently underway in several research laboratories. Preliminary studies suggest that this compound may exhibit potent activity against a variety of disease targets. For instance, its interaction with certain enzymes and receptors has been shown to modulate inflammatory pathways, which could make it effective in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its ability to inhibit the growth of cancer cells has been observed in vitro, indicating potential applications in oncology.

The synthesis and characterization of this compound have also provided valuable insights into the design principles of bioactive molecules. By understanding how different functional groups contribute to its biological activity, researchers can gain a deeper appreciation for the relationship between molecular structure and function. This knowledge is essential for developing new drugs that are both effective and safe. The use of computational modeling techniques has further enhanced our understanding by allowing researchers to predict how changes in structure will affect biological activity.

In conclusion, 2-3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)cyclobutylacetic acid (CAS No. 2171874-23-8) represents a significant advancement in pharmaceutical research. Its complex structure and unique functional groups make it a promising candidate for treating various diseases, while its synthesis highlights the latest innovations in organic chemistry. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.